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Compound of Interest

Compound Name: 3-(Methylamino)propan-1-ol

Cat. No.: B125474 Get Quote

In-Depth Technical Guide: 3-
(Methylamino)propan-1-ol
This guide provides a detailed overview of the fundamental physicochemical properties of 3-
(Methylamino)propan-1-ol, a key intermediate in various chemical syntheses. The information

is tailored for researchers, scientists, and professionals engaged in drug development and

chemical manufacturing.

Physicochemical Properties
The molecular formula and molecular weight are critical identifiers for any chemical compound,

forming the basis for stoichiometric calculations and analytical characterizations.

Property Value

Molecular Formula C4H11NO[1][2][3]

Molecular Weight 89.14 g/mol [2][3]

IUPAC Name 3-(methylamino)propan-1-ol[3]

CAS Number 42055-15-2
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For unambiguous identification and use in computational chemistry, the following identifiers are

provided.

Identifier Type Identifier

SMILES CNCCCO

InChI Key KRGXWTOLFOPIKV-UHFFFAOYSA-N[1]

Logical Relationship of Properties
The relationship between the molecular formula and the molecular weight is fundamental. The

molecular weight is derived from the sum of the atomic weights of the constituent atoms as

given by the molecular formula.

Molecular Formula
(C4H11NO)

Molecular Weight
(89.14 g/mol)

determines

IUPAC Name
(3-(methylamino)propan-1-ol)

CAS Number
(42055-15-2)
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Caption: Relationship between chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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